
Solubility of C.I. Direct Blue 80 in aqueous and
organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002 Get Quote

A Technical Guide to the Solubility of C.I. Direct
Blue 80
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of C.I. Direct
Blue 80 (CAS No. 12222-00-3), a double azo, metal complex dye. The document compiles

available quantitative data, outlines a general experimental protocol for solubility determination,

and presents a visual workflow for this procedure. It is crucial to distinguish C.I. Direct Blue 80
from C.I. Acid Blue 80 (CAS No. 4474-24-2), as they are distinct chemical compounds with

different properties, and literature can sometimes be ambiguous.

Quantitative Solubility Data
The solubility of a dye is a critical parameter influencing its application, formulation, and

environmental fate. C.I. Direct Blue 80 is characterized by its high affinity for aqueous media.

Table 1: Quantitative Solubility of C.I. Direct Blue 80

Solvent System Temperature Solubility

Water 20°C 26.12 g/L[1][2]

Organic Solvents - Data not available
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Note: While qualitative descriptions indicate C.I. Direct Blue 80 has very good water solubility,

precise quantitative data in various organic solvents is not readily available in the reviewed

literature.[3] Researchers should experimentally determine solubility in specific organic solvents

as required for their applications.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye like

C.I. Direct Blue 80 in a given solvent. This method is based on the principle of creating a

saturated solution and subsequently measuring the concentration of the dissolved solute.

Objective: To determine the saturation solubility of C.I. Direct Blue 80 in a specified solvent at

a constant temperature.

Materials:

C.I. Direct Blue 80 powder

Solvent of interest (e.g., deionized water, ethanol, DMSO)

Volumetric flasks

Thermostatic shaker or water bath

Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate

membrane)

UV-Vis Spectrophotometer

Analytical balance

Pipettes

Methodology:

Preparation of Calibration Curve:
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Prepare a stock solution of C.I. Direct Blue 80 of a known concentration (e.g., 1 g/L) in

the chosen solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for C.I. Direct Blue 80 using the UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve, which should conform to the Beer-Lambert law.

Preparation of Saturated Solution:

Add an excess amount of C.I. Direct Blue 80 powder to a known volume of the solvent in

a sealed container (e.g., a centrifuge tube or flask). The presence of undissolved solid is

essential to ensure saturation.

Place the container in a thermostatic shaker or water bath set to the desired experimental

temperature (e.g., 20°C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure the

solution is fully saturated. Continuous agitation is required.

Separation of Undissolved Solute:

After equilibration, remove the container from the shaker.

To separate the undissolved dye from the saturated solution, either centrifuge the sample

at high speed or filter the solution using a chemically inert syringe filter (e.g., PTFE or

nylon) that does not adsorb the dye. This step must be performed quickly to minimize

temperature fluctuations.

Concentration Measurement:

Carefully take an aliquot of the clear supernatant (the saturated solution).
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Dilute the aliquot with a known volume of the solvent to bring its absorbance within the

linear range of the previously established calibration curve.

Measure the absorbance of the diluted sample at λmax using the UV-Vis

spectrophotometer.

Calculation of Solubility:

Using the equation from the calibration curve, determine the concentration of the diluted

sample.

Calculate the concentration of the original, undiluted saturated solution by multiplying the

result by the dilution factor. This value represents the solubility of C.I. Direct Blue 80 in

the solvent at the specified temperature.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

dye solubility.
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Workflow for Dye Solubility Determination
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Caption: Workflow for the experimental determination of dye solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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